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Compound of Interest

Compound Name: Malic acid 4-Me ester

Cat. No.: B1643484

For Researchers, Scientists, and Drug Development Professionals

Introduction

Malic acid 4-Me ester, with the Chemical Abstracts Service (CAS) number 66178-02-7, is a
naturally occurring dicarboxylic acid ester. It has been identified as a constituent of Saccharum
sinense (sugarcane)[1]. This document provides a comprehensive overview of the available
technical information on Malic acid 4-Me ester, focusing on its chemical and physical
properties. Due to a lack of extensive research on this specific compound, this guide also
contextualizes its properties within the broader understanding of malic acid and its derivatives.

Physicochemical Properties

The fundamental physicochemical properties of Malic acid 4-Me ester are summarized below.
This data is compiled from various chemical supplier databases and publicly available
resources.
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Property Value Source(s)
CAS Number 66178-02-7 [2][3]
Molecular Formula CsHsOs [2][3]

Molecular Weight 148.114 g/mol [2]
(S)-2-Hydroxybutanedioic acid

Synonyms 4-methyl ester, Malic acid 4- [3]
methyl ester

Appearance Crystalline solid [3]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [1114]
Acetate, DMSO, Acetone
Typically available in purities of

Purity ypicaty P [2][3]

95% to >98%

Note: Some properties, such as boiling point and density, are predicted values from chemical

databases and have not been experimentally verified in peer-reviewed literature.

Analytical Characterization

While specific experimental data for Malic acid 4-Me ester is scarce, the primary methods for

its identification and purity assessment are standard analytical techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Identification of the compound is

typically confirmed by *H-NMR.

e Mass Spectrometry (MS): This technique is used to confirm the molecular weight and

fragmentation pattern.

e High-Performance Liquid Chromatography (HPLC): Purity is commonly assessed using
HPLC with Diode Array Detection (DAD) or Evaporative Light Scattering Detection (ELSD).

[2]
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Currently, detailed, publicly accessible spectra (NMR, MS) and chromatograms specifically for
Malic acid 4-Me ester are not available in scientific literature databases.

Biological Activity and Potential Applications

At present, there is a significant lack of published research on the specific biological activities
and potential pharmacological applications of Malic acid 4-Me ester. While some commercial
suppliers suggest its use for research in areas like signaling inhibition, no concrete studies
have been found to substantiate these claims[4].

The biological roles of its parent compound, L-malic acid, are well-established. L-malic acid is a
key intermediate in the citric acid cycle, a fundamental metabolic pathway. It contributes to the
sour taste of fruits and is used as a food additive[5][6]. Esters of malic acid are being explored
for various applications, including their potential as biodegradable polymers and in drug
delivery systems[7]. However, it is crucial to note that these activities are not directly
attributable to the 4-Me ester without specific experimental evidence.

Experimental Protocols

A thorough search of scientific literature did not yield any specific experimental protocols for the
synthesis, isolation, or biological evaluation of Malic acid 4-Me ester. The information
available is limited to its natural occurrence in Saccharum sinense[1].

Signaling Pathways and Mechanisms of Action

There is currently no information available in peer-reviewed scientific literature regarding any
signaling pathways or specific mechanisms of action associated with Malic acid 4-Me ester.

Logical Relationship of Available Information

The following diagram illustrates the current state of knowledge regarding Malic acid 4-Me
ester, highlighting the disparity between basic characterization and the lack of functional data.
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Information Availability for Malic Acid 4-Me Ester
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Current Knowledge Status of Malic Acid 4-Me Ester
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Conclusion

Malic acid 4-Me ester (CAS 66178-02-7) is a known natural product with basic
physicochemical properties that have been characterized. However, there is a significant void
in the scientific literature regarding its biological activity, mechanisms of action, and potential
applications in drug development. This presents an opportunity for further research to explore
the pharmacological potential of this and other simple, naturally occurring esters. Future
studies should focus on isolating or synthesizing sufficient quantities of this compound to
enable comprehensive biological screening and mechanistic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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